![molecular formula C18H25ClN6 B5588405 5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine](/img/structure/B5588405.png)
5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine
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Overview
Description
"5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine" is a complex organic compound. It involves several functional groups and structural motifs common in organic chemistry, such as chloro, methyl, pyrrolidine, triazole, and piperidine groups.
Synthesis Analysis
The synthesis of similar compounds typically involves multi-step processes. For instance, Shen Li (2012) detailed the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, a related compound, from 2-amino-4-methylpyridine, with successive chlorination and condensation steps (Shen Li, 2012).
Molecular Structure Analysis
The molecular structure of similar compounds often shows interesting conformations. For example, a study by J. Sundar et al. (2011) on a related compound reported a twisted chair conformation for the piperidine ring and a twisted envelope structure for the pyrrolidine ring (J. Sundar et al., 2011).
Chemical Reactions and Properties
Chemical reactions involving these compounds can be quite diverse. For instance, C. Rao et al. (2014) described reactions involving 5-(Chloromethyl)-3-(4H-chromen-3-yl)-1,2,4-oxadiazole with pyrrolidine (C. Rao et al., 2014).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial. For related compounds, studies like those by I. Farag et al. (2013) provide insights into crystal packing and molecular conformations (I. Farag et al., 2013).
Chemical Properties Analysis
Chemical properties, such as reactivity with different functional groups, are pivotal. For example, Xiujuan Wu et al. (2000) explored the synthesis of cyclopenta[c]piperidines, demonstrating the compound's reactivity and potential as substance P antagonists (Xiujuan Wu et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-chloro-2-[3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-1,2,4-triazol-3-yl]piperidin-1-yl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN6/c1-23-17(13-24-8-2-3-9-24)21-22-18(23)14-5-4-10-25(12-14)16-7-6-15(19)11-20-16/h6-7,11,14H,2-5,8-10,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLUMCQXDELAAOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCCN(C2)C3=NC=C(C=C3)Cl)CN4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-2-{3-[4-methyl-5-(pyrrolidin-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}pyridine |
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